6-Bromo-4-fluoro-3-methyl-1H-indazole

• IUPAC Name: 6-bromo-4-fluoro-3-methyl-2H-indazole
• InChI: InChI=1S/C8H6BrFN2/c1-4-8-6(10)2-5(9)3-7(8)12-11-4/h2-3H,1H3,(H,11,12)
• InChI Key: GRCZRZKMGJKLAE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC(=CC2=NN1)Br)F
• Molecular Formula: C8H6BrFN2
• Molecular Weight: 229.05 g/mol

Description

“6-Bromo-4-fluoro-3-methyl-1H-indazole” is a chemical compound with the molecular formula C8H6BrFN2. It is a derivative of indazole, which is a bicyclic compound consisting of a benzene ring fused to a pyrazole ring. This compound has been used in the synthesis of various derivatives with potential biological activities.

Molecular Structure Analysis

The molecular structure of “6-Bromo-4-fluoro-3-methyl-1H-indazole” consists of a bromine atom (Br), a fluorine atom (F), a methyl group (CH3), and an indazole ring. The exact mass of the molecule is 227.96984 g/mol.

Physical And Chemical Properties Analysis

“6-Bromo-4-fluoro-3-methyl-1H-indazole” is a solid compound with a molecular weight of 229.05 g/mol. It has a topological polar surface area of 28.7 Ų and does not contain any rotatable bonds. The compound is stable under normal temperatures and pressures.

Scientific Research Applications

Chemical Transformations and Synthesis

• 6-Bromo-4-fluoro-3-methyl-1H-indazole can undergo chemical transformations to produce various derivatives. For example, a study found that 3,4-dihydro-1-methyl-6-phenyl-1,4,5-benzotriazocin-2 (1H)-one can be transformed into 1-(methylcarbamoyl)methyl-3-phenyl-1H-indazole under certain conditions, indicating the potential for diverse synthetic applications of related indazole compounds (Fujimura et al., 1984).

Biological Activities

• Indazole derivatives, including 6-Bromo-4-fluoro-3-methyl-1H-indazole, have been studied for their biological activities. For instance, some indazoles have been found to inhibit lactoperoxidase (LPO), an enzyme with bactericidal and bacteriostatic activity. This suggests a potential role for these compounds in antimicrobial research (Köksal & Alım, 2018).

Pharmacological Properties

• The modification of indazole compounds, such as fluorination, can influence their pharmacological properties. A study on fluorinated analogs of marsanidine, a selective α2-adrenoceptor agonist, revealed that introduction of fluorine into the indazole ring of these compounds altered their binding affinity and selectivity. This suggests a significant role for structural modifications in determining the pharmacological activity of indazole derivatives (Wasilewska et al., 2014).

Crystal and Molecular Structure Studies

• The crystal and molecular structure of indazole derivatives, including those related to 6-Bromo-4-fluoro-3-methyl-1H-indazole, have been analyzed to understand their chemical behavior and interactions. These studies provide insights into the molecular basis of the biological and chemical activities of these compounds (Cabildo et al., 2011).

Antimicrobial Studies

• Indazole derivatives have been explored for their antimicrobial properties. A study on 1,2,4-triazole derivatives with halogen substituents, including fluorine, demonstrated enhanced antimicrobial activity, indicating the potential of indazole compounds in developing new antimicrobial agents (Desabattina, 2014).

Future Directions

The future directions for “6-Bromo-4-fluoro-3-methyl-1H-indazole” could involve further exploration of its potential biological activities. For instance, the compound could be used as a starting point for the synthesis of novel derivatives with enhanced biological activities.